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Compound of Interest

Compound Name: 2-(Hydrazinomethyl)pyrimidine

Cat. No.: B580846 Get Quote

CAS Number: 1234616-45-5

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(Hydrazinomethyl)pyrimidine is a heterocyclic organic compound featuring a pyrimidine

ring linked to a hydrazinomethyl group. While specific detailed experimental and biological data

for this particular compound (CAS 1234616-45-5) are not extensively available in peer-

reviewed literature, this guide provides a comprehensive overview based on established

chemical principles and data from closely related analogues. The pyrimidine core is a well-

established pharmacophore in medicinal chemistry, and hydrazine moieties are known to be

reactive functional groups and pharmacologically active. This document outlines a plausible

synthetic approach, predicted physicochemical properties, and potential biological activities,

offering a valuable resource for researchers interested in the synthesis and evaluation of novel

pyrimidine derivatives.

Chemical Properties and Data
Quantitative experimental data for 2-(Hydrazinomethyl)pyrimidine is not readily available in

the public domain. The following table summarizes predicted and basic molecular information.
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Property Value Source

CAS Number 1234616-45-5 Chemical Supplier Databases

Molecular Formula C₅H₈N₄ Chemical Supplier Databases

Molecular Weight 124.15 g/mol Calculated

Predicted Boiling Point 266.4 ± 23.0 °C Chemical Database Prediction

Predicted Density 1.185 ± 0.06 g/cm³ Chemical Database Prediction

Predicted pKa (To be determined) -

Predicted LogP (To be determined) -

Note: Predicted values are computational estimates and should be confirmed by experimental

data.

Synthesis and Experimental Protocols
A definitive, peer-reviewed synthesis protocol for 2-(Hydrazinomethyl)pyrimidine is not

currently published. However, based on established reactivity of related compounds, a

plausible and prophetic synthetic route involves the nucleophilic substitution of a suitable

precursor, 2-(chloromethyl)pyrimidine hydrochloride, with hydrazine hydrate.

Prophetic Experimental Protocol: Synthesis of 2-
(Hydrazinomethyl)pyrimidine
This protocol is based on general procedures for the reaction of 2-(chloromethyl)pyrimidine

hydrochloride with nucleophiles.

Materials:

2-(Chloromethyl)pyrimidine hydrochloride

Hydrazine hydrate

Anhydrous ethanol
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Triethylamine (or another suitable base)

Diethyl ether

Standard laboratory glassware and purification apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-(chloromethyl)pyrimidine hydrochloride (1.0 equivalent) in anhydrous

ethanol.

Addition of Base: To the stirred solution, add triethylamine (2.2 equivalents) to neutralize the

hydrochloride salt and the HCl generated during the reaction.

Nucleophilic Substitution: Slowly add hydrazine hydrate (1.1 equivalents) to the reaction

mixture at room temperature.

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography

(TLC) until the starting material is consumed. Gentle heating may be required to drive the

reaction to completion.

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure.

To the residue, add water and extract with a suitable organic solvent (e.g., ethyl acetate or

dichloromethane).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

filter.

Purification:

Concentrate the filtrate under reduced pressure to obtain the crude product.
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Purify the crude 2-(hydrazinomethyl)pyrimidine by column chromatography on silica gel

or by recrystallization from an appropriate solvent system.

Expected Characterization:

The structure of the synthesized 2-(hydrazinomethyl)pyrimidine should be confirmed by

spectroscopic methods:

¹H NMR: Expected signals would include those for the pyrimidine ring protons and the

methylene (-CH₂-) and hydrazine (-NHNH₂) protons.

¹³C NMR: Signals corresponding to the carbon atoms of the pyrimidine ring and the

methylene carbon.

IR Spectroscopy: Characteristic peaks for N-H stretching (hydrazine), C-H stretching

(aromatic and aliphatic), and C=N and C=C stretching (pyrimidine ring).

Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the

compound (124.15 g/mol ).

Synthetic Workflow Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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